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Compound of Interest

Compound Name: Iodorivanol

CAS No.: 71388-02-8

Cat. No.: B1672035

Get Quote

Executive Summary & Hazard Profile
Iodorivanol (treated here as a high-potency iodinated acridine derivative or functional

equivalent) presents a dual-hazard profile: the biological activity of an intercalating agent

(acridine backbone) combined with the volatility and corrosivity of active iodine.

Effective safety relies on understanding that PPE is the last line of defense, not the first. This

guide prioritizes containment and neutralization logic over simple barrier compliance.[1]
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Hazard Category Specific Risk Mechanism of Injury

Dermal High Permeation & Staining

Iodine compounds penetrate

latex rapidly.[1] Acridines can

be absorbed, leading to

potential sensitization or DNA

intercalation.[1]

Respiratory Sublimation & Particulates

Solid Iodorivanol dust is an

irritant; if free iodine is

released, it sublimes into

corrosive purple vapor

(respiratory tract edema).[1]

Systemic Thyroid Accumulation

Chronic exposure to organic

iodides can disrupt thyroid

function.[1]

Chemical Incompatibility

CRITICAL: Do not mix with

ammonia or ammonium salts.

[1] Risk of forming Nitrogen

Triiodide (explosive).[1]

Risk Assessment & PPE Selection Logic
Scientist's Note: Standard latex gloves provide insufficient protection against iodinated

organics.[1] The non-polar nature of iodine allows it to diffuse through the latex polymer matrix

within minutes.
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Component
Standard Handling
(Solid/Soln < 1%)

High Concentration
/ Spill Cleanup

Technical Rationale

Hand Protection
Double Nitrile (Min 5

mil outer)

Silver Shield /

Laminate (Inner) +

Nitrile (Outer)

Nitrile offers superior

resistance to iodine

permeation.[1]

Laminate is required

for prolonged contact

or spills.[1]

Respiratory

Fume Hood (Primary).

[1] If outside hood:

N95

P100 + OV Cartridge

(Full Face or PAPR)

P100 stops dust;

Organic Vapor (OV)

cartridge captures

sublimated iodine

vapors.[1]

Eye/Face
Safety Glasses with

Side Shields

Chemical Splash

Goggles + Face

Shield

Iodine solutions are

corrosive to corneal

tissue.[1]

Body
Lab Coat (High-neck,

long sleeve)

Tyvek® Coverall

(Saranex coated)

Prevent skin staining

and absorption.

Operational Protocol: Gowning & Handling
This protocol uses a "Clean-to-Dirty" unidirectional flow to prevent cross-contamination.[1]

Phase 1: Pre-Operational Gowning (Donning)
Inspection: Check fume hood flow (Target: 100 fpm face velocity).

Inner Layer: Don first pair of Nitrile gloves (tucked under lab coat cuff).[1]

Outer Layer: Don second pair of Nitrile gloves (over lab coat cuff).[1] Color contrast

recommended (e.g., Blue inner, Purple outer) to spot breaches.

Face: Don eyewear and respiratory protection (if hood access is intermittent).[1]

Phase 2: Active Handling (The "Zone" Method)
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Zone A (Hot Zone): Inside the fume hood.[1] All weighing, solubilization, and transfers occur

here.

Zone B (Warm Zone): The sash edge.[1] No open containers here.

Zone C (Cold Zone): The lab bench.[1] Only sealed, decontaminated containers exit to this

zone.[1]

Critical Technique: When weighing Iodorivanol powder, use an anti-static gun if available.[1]

Iodinated powders are often static-prone, increasing dispersion risk.[1]

Phase 3: Decontamination & Doffing
Scientist's Note: Most exposures occur during doffing.[1] Do not snap gloves.

Neutralize: Wipe outer gloves with 5% Sodium Thiosulfate solution (turns iodine from brown

to colorless iodide).[1]

Doff Outer Gloves: Peel from the cuff, turning inside out.[1] Dispose of in hazardous waste.

[1][2]

Inspect: Check inner gloves for yellow/brown staining.[1] If stained, wash hands immediately

after removal.[1]

Wash: Wash hands with soap and cool water (warm water opens pores).[1]

Emergency Response: Spills & Decontamination
The "Red-to-Clear" Indicator System: Iodine spills are visually distinct.[1] The goal is to

chemically reduce the iodine (

) to iodide (

), which is water-soluble and less toxic.

Reagent: 5-10% Sodium Thiosulfate (

) solution.
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Spill Response Workflow (Visualized)

SPILL DETECTED

Assess Volume & Form
(Solid vs. Liquid)

SOLID SPILL LIQUID SPILL

Cover with wet paper towel
(Prevent dust)

Minimize Dust

Dyke with absorbent pads

Stop Spread

APPLY NEUTRALIZER
(5% Sodium Thiosulfate)

Wait for Color Change
(Brown -> Colorless)

Collect as HazWaste
(Double Bag)

Visual Confirmation

Soap & Water Wash
Check for Stains

Click to download full resolution via product page
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Caption: Logic flow for neutralizing Iodorivanol spills. Note the critical "Wait for Color Change"

step to ensure chemical deactivation.

Waste Disposal
Segregation: Do not mix Iodorivanol waste with oxidizers or strong acids.[1]

Labeling: Clearly label as "Toxic - Iodinated Organic Compound."

Liquids: Aqueous waste should be pre-treated with thiosulfate to prevent iodine off-gassing in

the waste container.[1]

Visualization: PPE Decision Logic

Handling Task Physical State?

Solid / Powder

Liquid / Solution

Fume Hood Available?

PPE: N95 Mask
+ Double NitrileNO (Solid)

PPE: Standard Lab Coat
+ Safety Glasses

YES (Hood On)

PPE: P100 + OV Cartridge
+ Splash Goggles

NO (Liquid/Vapor)

Click to download full resolution via product page

Caption: Decision tree for selecting respiratory and dermal protection based on physical state

and engineering controls.
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Disclaimer: "Iodorivanol" is treated in this guide as a representative hazardous iodinated

organic reagent.[1] Always consult the specific Safety Data Sheet (SDS) and Certificate of

Analysis (CoA) provided by the manufacturer for exact physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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